Cas no 3641-23-4 (5-(Chloromethyl)-2-methoxybenzoic acid)

• Product Name: 5-(Chloromethyl)-2-methoxybenzoic acid
• CAS No: 3641-23-4
• Molecular Formula: C₉H₉ClO₃
• Molecular Weight: 200.6190
• MDL: MFCD00086934
• CID: 44355
• PubChem ID: 282660

5-(Chloromethyl)-2-methoxybenzoic acid Properties

Names and Identifiers

• 5-(Chloromethyl)-2-methoxybenzoic acid
• 2-Methoxy-5-chlormethylbenzoesaeure
• 5-Chlormethyl-2-methoxy-benzoesaeure
• AC1L5WYM
• AC1Q3U97
• AR-1G5494
• CTK4H6431
• FC0843
• NSC136460
• SBB072041
• SureCN5453077
• o-Anisicacid, 5-(chloromethyl)- (7CI,8CI)
• 5-Chloromethyl-2-methoxybenzoic acid
• Benzoic acid, 5-(chloromethyl)-2-methoxy-
• FCH1329853
• AM806012
• Benzoic acid,5-(chloromethyl)-2-methoxy-
• R2031
• ST45027383
• 641C234
• AKOS015890707
• MFCD00086934
• NSC-136460
• o-Anisic acid, 5-(chloromethyl)-
• DTXSID90300369
• 8-HYDROXYQUINOLINEHYDROCHLORIDE
• 3641-23-4
• SCHEMBL5453077
• AS-39430
• EN300-379317
• 5-Chloromethyl-2-methoxybenzoic acid; NSC 136460
• 5-(Chloromethyl)-2-methoxybenzoicacid
• ALBB-024634
• 5-Chloromethyl-2-methoxy-benzoic acid

• MDL： MFCD00086934
• InChIKey： LXSPNZGYCRQFSD-UHFFFAOYSA-N
• Inchi： 1S/C9H9ClO3/c1-13-8-3-2-6(5-10)4-7(8)9(11)12/h2-4H,5H2,1H3,(H,11,12)
• SMILES： ClC([H])([H])C1C([H])=C([H])C(=C(C(=O)O[H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 200.02407
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 200.024
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.559
• Boiling Point: 354.6°C at 760 mmHg
• Flash Point: 354.6 °C at 760 mmHg
• Density: 1.305

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives